N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide
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Description
N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H15F3N4O2S and its molecular weight is 396.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Research has focused on synthesizing derivatives of this compound and characterizing their properties. For instance, derivatives have been synthesized for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These derivatives have been evaluated for their efficacy in various biological activities, showing promise in specific applications such as anti-inflammatory and anticancer activities without causing significant tissue damage (Ş. Küçükgüzel et al., 2013).
Antimicrobial Potential
- Another study explored the antimicrobial potential of pyrazolo[3,4-b]pyridine scaffold bearing benzenesulfonamide and trifluoromethyl moieties. This research synthesized a library of compounds to assess their in vitro antibacterial and antifungal activities, revealing the antimicrobial properties of these derivatives (Navneet Chandak et al., 2013).
Molecular Docking and Anticancer Evaluation
- In the realm of anticancer research, novel N-(Guanidinyl)benzenesulfonamides bearing biologically active moieties like pyrazole, pyrimidine, and pyridine were prepared and evaluated against a human tumor breast cell line. The study provided insights into structure-activity relationships, identifying compounds with promising anticancer activities (M. Ghorab et al., 2014).
Herbicidal Activity
- Additionally, the compound's derivatives have been investigated for herbicidal activity, offering potential applications in agriculture. Some derivatives showed post-emergence activity on dicotyledonous weed species, indicating their utility in controlling unwanted vegetation (J. Eussen et al., 1990).
Transfer Hydrogenation Catalysts
- Research has also been conducted on the synthesis of sulfonamide derivatives for use in catalytic transfer hydrogenation, demonstrating their effectiveness in various ketone reductions without the need for halide abstractors or basic additives, suggesting applications in green chemistry (A. Ruff et al., 2016).
Properties
IUPAC Name |
N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-2-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3N4O2S/c1-24-11-13(9-22-24)16-12(5-4-8-21-16)10-23-27(25,26)15-7-3-2-6-14(15)17(18,19)20/h2-9,11,23H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBMABVSPHZWNPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=C(C=CC=N2)CNS(=O)(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.